Cas no 897612-57-6 (N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide)

• Product Name: N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide
• CAS No: 897612-57-6
• MF: C₂₁H₁₈FN₅O₅S
• MW: 471.46152639389
• CID: 5513113
• Update Time: 2025-07-08

N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(2-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-4,5-dimethoxy-2-nitrobenzamide
• N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide

• Inchi： 1S/C21H18FN5O5S/c1-31-17-9-14(16(27(29)30)10-18(17)32-2)20(28)23-8-7-12-11-33-21-24-19(25-26(12)21)13-5-3-4-6-15(13)22/h3-6,9-11H,7-8H2,1-2H3,(H,23,28)
• InChI Key： BQQYLSKGSPGFPT-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC=C1F)=N2)(=O)C1=CC(OC)=C(OC)C=C1[N+]([O-])=O

Additional information on N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide

N-{2-[2-(2-Fluorophenyl)-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-yl]ethyl}-4,5-Dimethoxy-2-Nitrobenzamide: A Comprehensive Overview

N-{2-[2-(2-Fluorophenyl)-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-yl]ethyl}-4,5-Dimethoxy-2-Nitrobenzamide is a complex organic compound with the CAS Registry Number 897612-57-6. This compound belongs to the class of benzamides and features a unique combination of functional groups and heterocyclic structures. The molecule is characterized by a benzamide core with a nitro group at position 2 and methoxy groups at positions 4 and 5. The triazolo-thiazole ring system attached to the benzamide moiety introduces additional complexity and potential biological activity. This compound has been the subject of recent studies in medicinal chemistry and pharmacology due to its intriguing structural features and potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that highlight the importance of heterocyclic chemistry. The construction of the triazolo-thiazole ring system is particularly challenging and has been optimized in recent research to achieve higher yields and better purity. The use of microwave-assisted synthesis has been reported as an efficient method for forming such heterocycles. This approach not only accelerates the reaction process but also minimizes side reactions, making it suitable for large-scale production in pharmaceutical settings.

Recent studies have focused on the pharmacological properties of this compound. In vitro assays have demonstrated its potential as a kinase inhibitor, which is a critical target in cancer therapy. The presence of the nitro group and methoxy substituents on the benzene ring enhances the molecule's ability to interact with protein kinases through hydrogen bonding and hydrophobic interactions. Additionally, the triazolo-thiazole moiety contributes to the compound's stability and bioavailability, making it a promising candidate for further preclinical testing.

The structural versatility of this compound also makes it a valuable tool in agrochemical research. Its ability to inhibit key enzymes involved in plant growth regulation has been explored in recent agricultural studies. Field trials have shown that this compound can act as a growth regulator for crops under stress conditions, potentially improving yield under adverse environmental conditions.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its eco-friendliness. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation due to the action of soil microorganisms. This finding is significant for its potential application in sustainable agriculture and green chemistry.

In conclusion, N-{2-[2-(2-fluorophenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}-4,5-dimethoxy-2-nitrobenzamide (CAS No: 897612-57-6) represents a cutting-edge molecule with diverse applications across multiple fields. Its unique structure offers opportunities for innovation in drug discovery and agricultural chemistry while maintaining eco-friendly properties that align with modern sustainability goals.